Cas no 1690490-98-2 (2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid)

2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid is a specialized organic compound featuring an imidazolidine-2,5-dione (hydantoin) core linked to a branched aliphatic carboxylic acid. Its structure combines reactivity at the hydantoin ring with steric hindrance from the tert-butyl-like substituent, making it useful in peptide modification, crosslinking applications, or as a synthetic intermediate. The compound’s dual functional groups (carboxylic acid and cyclic imide) enable selective derivatization, while the bulky dimethylbutanoic moiety may enhance stability or influence conformational properties in molecular design. It is of interest in pharmaceutical or materials research, particularly where controlled reactivity or sterically constrained architectures are required.
2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid structure
1690490-98-2 structure
Product Name:2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid
CAS No:1690490-98-2
MF:C9H14N2O4
MW:214.218462467194
CID:5998213
PubChem ID:107841990
Update Time:2025-05-20

2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1690490-98-2
    • EN300-5436914
    • 2-(2,5-dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid
    • 2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid
    • Inchi: 1S/C9H14N2O4/c1-9(2,3)6(7(13)14)11-5(12)4-10-8(11)15/h6H,4H2,1-3H3,(H,10,15)(H,13,14)
    • InChI Key: ONMSCVYUPAKSJS-UHFFFAOYSA-N
    • SMILES: OC(C(C(C)(C)C)N1C(NCC1=O)=O)=O

Computed Properties

  • Exact Mass: 214.09535693g/mol
  • Monoisotopic Mass: 214.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 86.7Ų

2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid Pricemore >>

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Additional information on 2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid

Recent Advances in the Study of 2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid (CAS: 1690490-98-2)

The compound 2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid (CAS: 1690490-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique imidazolidine dione core and tert-butyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and immunomodulatory agents.

One of the most notable breakthroughs involves the application of this compound in the design of novel covalent inhibitors targeting serine proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid exhibit high selectivity for thrombin-like enzymes, making them potential candidates for anticoagulant therapies. The research team utilized X-ray crystallography to elucidate the binding mode, revealing a unique interaction between the imidazolidine dione moiety and the enzyme's active site.

In the realm of immunology, recent preclinical studies have highlighted the compound's ability to modulate T-cell activation. A 2024 paper in Nature Chemical Biology reported that structural analogs of 1690490-98-2 can selectively inhibit the NF-κB signaling pathway, suggesting potential applications in autoimmune diseases and transplantation medicine. The study employed a combination of molecular docking simulations and cellular assays to validate the compound's mechanism of action.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of 2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid. A recent patent application (WO2023/154672) describes an improved catalytic process that achieves >90% yield while reducing hazardous byproducts. This advancement addresses previous challenges in large-scale synthesis and could facilitate broader adoption in pharmaceutical manufacturing.

Ongoing clinical investigations are exploring the compound's potential in oncology. Preliminary results from Phase I trials indicate that conjugates of 1690490-98-2 with antibody-drug conjugates (ADCs) demonstrate enhanced tumor targeting capabilities in solid malignancies. Researchers attribute this to the compound's ability to maintain stability in circulation while enabling efficient payload release upon cellular internalization.

As research continues to unfold, the scientific community anticipates that 2-(2,5-Dioxoimidazolidin-1-yl)-3,3-dimethylbutanoic acid will play an increasingly important role in drug discovery pipelines. Future directions include exploration of its applications in neurodegenerative diseases and antimicrobial therapies, where its unique physicochemical properties may offer advantages over existing therapeutic modalities.

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